Cas no 91552-53-3 (4-(4-chlorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(4-chlorophenyl)-2-methylbutan-2-amine
• CAS No: 91552-53-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6105946
• PubChem ID: 68631257
• Update Time: 2025-07-30

4-(4-chlorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-methylbutan-2-amine
• Benzenepropanamine, 4-chloro-α,α-dimethyl-
• EN300-1982272
• 91552-53-3
• CS-0227040
• AB68859
• SCHEMBL3408632

• Inchi： 1S/C11H16ClN/c1-11(2,13)8-7-9-3-5-10(12)6-4-9/h3-6H,7-8,13H2,1-2H3
• InChI Key： XIIBAENUMBUKES-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)CC(N)(C)C

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 274.6±23.0 °C(Predicted)
• pka: 10.33±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes